2-[2-oxo-2-(1-piperidinyl)ethoxy]pyrimidine

• IUPAC Name: 1-piperidin-1-yl-2-pyrimidin-2-yloxyethanone
• InChI: InChI=1S/C11H15N3O2/c15-10(14-7-2-1-3-8-14)9-16-11-12-5-4-6-13-11/h4-6H,1-3,7-9H2
• InChI Key: OKRASXREWKHKHD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)COC2=NC=CC=N2
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

2-[2-oxo-2-(1-piperidinyl)ethoxy]pyrimidine, also known as OPET, is a pyrimidine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. In

Scientific Research Applications

Synthesis and Biological Activities

• A study detailed the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing the versatility of pyrimidine derivatives in producing compounds with significant anti-inflammatory and analgesic activities. These compounds were evaluated for their cyclooxygenase-1 and cyclooxygenase-2 inhibitory activities, demonstrating promising analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Research on 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines highlighted their antiviral activities, particularly against retroviruses. This study underscores the potential of pyrimidine derivatives in developing new antiretroviral drugs, with some derivatives showing inhibitory activity against human immunodeficiency virus and Moloney murine sarcoma virus (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).

• Another study presented the synthesis of methyl 4-(3-ethoxy-4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. It detailed the molecular structure and hydrogen bonding, contributing to the understanding of the chemical properties and potential applications of pyrimidine derivatives in designing new drugs (Thenmozhi, Kavitha, Satyanarayana, Vijayakumar, & Ponnuswamy, 2009).

Environmental and Ecotoxicological Studies

• A study on the toxicity assessment of pyriproxyfen (2-[1-methyl-2-(4-phenoxyphenoxy) ethoxy] pyridine), a pyridine-based pesticide, in zebrafish embryos provided insights into its ecotoxicological impact. Although not a direct study on 2-[2-oxo-2-(1-piperidinyl)ethoxy]pyrimidine, this research highlights the importance of assessing the environmental and biological effects of pyrimidine derivatives and related compounds. The study found adverse effects on embryo development, oxidative stress, and genotoxicity at higher concentrations, emphasizing the need for careful evaluation of these compounds' ecological impact (Maharajan, Muthulakshmi, Nataraj, Ramesh, & Kadirvelu, 2018).

Mechanism of Action

The adsorption of rare earth ions onto the gels could be characterized by uniform or non-uniform monolayer surface adsorption.

Future Directions

The research on PYRDGA and its applications in adsorption is ongoing. Future studies may focus on optimizing the adsorption process and exploring other potential applications.